Cas no 2130-17-8 (Gammaceran-3-ol, (3b)-)

• Product Name: Gammaceran-3-ol, (3b)-
• CAS No: 2130-17-8
• MF: C₃₀H₅₂O
• MW: 428.733289718628
• CID: 274211
• PubChem ID: 168951
• Update Time: 2025-08-03

Gammaceran-3-ol, (3b)- Chemical and Physical Properties

Names and Identifiers

• Gammaceran-3-ol, (3b)-
• Tetrahymanol
• (3S,4aR,6aR,6aR,6bR,8aS,12aS,14aR,14bR)-4,4,6a,6b,9,9,12a,14b-octamethyl-1,2,3,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-hexadecahydropicen-3-ol
• 14C-Tetrahymanol
• gammaceran-21alpha-ol
• gammaceran-3beta-ol
• Gammaceran-3-ol
• Wallichiniol
• Wallichinol
• Gammaceran-3β-ol
• 2130-17-8
• Gammaceran-3-ol, (3beta)-
• C06083
• AKOS040762424
• (3S, 4aR, 6aR, 6aR, 6bR, 8aS, 12aS, 14aR, 14bR)-4, 4, 6a, 6b, 9, 9, 12a, 14b-octamethyl-1, 2, 3, 4a, 5, 6, 6a, 7, 8, 8a, 10, 11, 12, 13, 14, 14a-hexadecahydropicen-3-ol
• CHEBI:9493
• DTXSID60943803
• CHEMBL485801
• Q27108407
• HY-N8781
• SCHEMBL1401904
• LMPR0106210001
• CS-0149050
• Gammaceran-3b-ol
• DA-68081
• Gammaceran-3I2-ol

• Inchi： 1S/C30H52O/c1-25(2)15-9-16-27(5)20(25)12-18-29(7)22(27)10-11-23-28(6)17-14-24(31)26(3,4)21(28)13-19-30(23,29)8/h20-24,31H,9-19H2,1-8H3/t20-,21-,22+,23+,24-,27-,28-,29+,30+/m0/s1
• InChI Key： BFNSRKHIVITRJP-VJBYBJRLSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C

Computed Properties

• Exact Mass: 428.40200
• Monoisotopic Mass: 428.401816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 10.1

Experimental Properties

• Color/Form: Powder
• Density: 0.958
• Boiling Point: 478.4°Cat760mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.503
• PSA: 20.23000
• LogP: 8.24880
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Gammaceran-3-ol, (3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids